Cas no 632327-18-5 (1,3-Propanediol, 1-(3-chlorophenyl)-, (1R)-)

• Product Name: 1,3-Propanediol, 1-(3-chlorophenyl)-, (1R)-
• CAS No: 632327-18-5
• MF: C₉H₁₁ClO₂
• MW: 186.635442018509
• CID: 1648616
• PubChem ID: 68532477
• Update Time: 2025-04-21

1,3-Propanediol, 1-(3-chlorophenyl)-, (1R)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 1-(3-chlorophenyl)-, (1R)-
• (R)-1-(3-Chlorophenyl)-1,3-propanediol
• (R)-1-(3-Chlorophenyl)propane-1,3-diol
• 632327-18-5
• G67471
• (1R)-1-(3-Chlorophenyl)-1,3-propanediol
• (1R)-1-(3-chlorophenyl)propane-1,3-diol
• SCHEMBL3156406

• Inchi： 1S/C9H11ClO2/c10-8-3-1-2-7(6-8)9(12)4-5-11/h1-3,6,9,11-12H,4-5H2/t9-/m1/s1
• InChI Key： VJGRFGFLZJIODS-SECBINFHSA-N
• SMILES： ClC1=CC=CC(=C1)[C@@H](CCO)O

Computed Properties

• Exact Mass: 186.04483
• Monoisotopic Mass: 186.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes